Cas no 199744-38-2 (2(5H)-Furanone, 5-(bromomethylene)-)

2(5H)-Furanone, 5-(bromomethylene)- structure
199744-38-2 structure
Product Name:2(5H)-Furanone, 5-(bromomethylene)-
CAS No:199744-38-2
MF:C5H3BrO2
MW:174.980120897293
CID:1391297
PubChem ID:329769931
Update Time:2025-04-20

2(5H)-Furanone, 5-(bromomethylene)- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone, 5-(bromomethylene)-
    • 5-(bromomethylidene)furan-2-one
    • Furanone C-56
    • 5-(Bromomethylene)-2(5H)-furanone, >=95.0% (HPLC)
    • CHEMBL4454202
    • starbld0003552
    • 5-(Bromomethylene)furan-2(5H)-one
    • 5-(bromomethylene)-2(5h)-furanone
    • (5E)-5-(bromomethylidene)furan-2-one
    • J-012907
    • 199744-38-2
    • MDL: MFCD27952929
    • Inchi: 1S/C5H3BrO2/c6-3-4-1-2-5(7)8-4/h1-3H/b4-3+
    • InChI Key: LKFZLSZOWSMZDX-ONEGZZNKSA-N
    • SMILES: Br/C=C1\C=CC(=O)O\1

Computed Properties

  • Exact Mass: 173.93159
  • Monoisotopic Mass: 173.93164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Melting Point: 82-86 °C
  • PSA: 26.3

2(5H)-Furanone, 5-(bromomethylene)- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

2(5H)-Furanone, 5-(bromomethylene)- Pricemore >>

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